1-benzyl-4-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-1,4-diazepan-6-ol

• IUPAC Name: (4-benzyl-6-hydroxy-1,4-diazepan-1-yl)-(2-propyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C19H25N3O2S/c1-2-6-18-20-17(14-25-18)19(24)22-10-9-21(12-16(23)13-22)11-15-7-4-3-5-8-15/h3-5,7-8,14,16,23H,2,6,9-13H2,1H3
• InChI Key: OQLPKSJUBVUFRH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)N2CCN(CC(C2)O)CC3=CC=CC=C3
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-benzyl-4-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-1,4-diazepan-6-ol often involves complex reactions including cyclization and C-N coupling. For instance, the synthesis of benzo[e][1,2,6]thiadiazino[3,4-b][1,4]diazepin-10(11H)-ones showcases the intricate pathways involving treatment with NaH and Pd-catalyzed C-N coupling, demonstrating the complexity and precision required in synthesizing related compounds (Kalogirou et al., 2021).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various spectroscopic methods including FT-IR, NMR, and UV–Vis spectroscopy, providing insights into the geometric and electronic configurations. The detailed study of 2-(benzo[d]thiazol-2-ylthio)-1-((1s, 3s)-3-mesityl-3-methylcyclobutyl) ethan-1-one, a benzo[d]thiazole derivative, exemplifies the intricate analysis required to understand the molecular structure of such compounds (Inkaya, 2018).

Chemical Reactions and Properties

The chemical reactivity and transformation of similar compounds under various conditions, such as nucleophilic attacks and thermal, oxidative, and reductive conditions, have been extensively studied. These investigations reveal unexpected transformations, emphasizing the dynamic nature of these compounds in chemical reactions (Kalogirou et al., 2021).

Physical Properties Analysis

The physical properties, including solubility, melting point, and aggregation behavior in different solvents, have been subjects of research. For example, the study on molecular aggregation in thiadiazolyl benzene diols provides valuable insights into how the physical properties like fluorescence lifetimes and circular dichroism spectra are influenced by molecular aggregation, demonstrating the significant impact of solvent and concentration on these properties (Matwijczuk et al., 2016).